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Compound of Interest

Compound Name: Corticorelin Ovine Triflutate

Cat. No.: B571208

Technical Support Center: Corticorelin Ovine
Triflutate

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the reconstitution and handling of lyophilized Corticorelin
Ovine Triflutate for research purposes.

Frequently Asked Questions (FAQSs)

Q1: What is Corticorelin Ovine Triflutate?

Al: Corticorelin Ovine Triflutate is a synthetic trifluoroacetate salt of ovine corticotropin-
releasing hormone (CRH). It is a 41-amino acid peptide that is a potent stimulator of
adrenocorticotropic hormone (ACTH) release from the anterior pituitary gland.[1] In turn, ACTH
stimulates the adrenal cortex to produce and release cortisol.[1][2][3][4] This mechanism
makes it a valuable tool for studying the hypothalamic-pituitary-adrenal (HPA) axis and stress
responses in both clinical and research settings.[4]

Q2: What is the proper solvent for reconstituting Corticorelin Ovine Triflutate?

A2: For the commercial clinical formulation (ACTHREL®), the recommended solvent is sterile
0.9% Sodium Chloride Injection, USP.[3] For general research purposes, sterile, high-purity
water or a buffer solution such as phosphate-buffered saline (PBS) at a physiological pH may
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also be suitable, depending on the specific experimental requirements. It is always
recommended to consult the manufacturer's datasheet for the specific product you are using.

Q3: How should | store Corticorelin Ovine Triflutate?

A3: Lyophilized Corticorelin Ovine Triflutate should be stored refrigerated at 2°C to 8°C (36°F
to 46°F) and protected from light.[3] The reconstituted solution is stable for up to 8 hours under
refrigerated conditions.[3] For longer-term storage of the reconstituted peptide, it is advisable to
aliquot the solution into single-use volumes and store at -20°C or -80°C to minimize freeze-
thaw cycles.

Q4: What is the molecular weight of Corticorelin Ovine Triflutate?

A4: The empirical formula for the corticorelin ovine peptide is C205H339N59063S with a
molecular weight of approximately 4670.35 Daltons.[3][5] The molecular weight of the triflutate
salt will be slightly higher.

Troubleshooting Guide

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b571208?utm_src=pdf-body
https://www.benchchem.com/product/b571208?utm_src=pdf-body
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=3c39dcea-d8f7-8594-01e6-24e8d6fa4d2f
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=3c39dcea-d8f7-8594-01e6-24e8d6fa4d2f
https://www.benchchem.com/product/b571208?utm_src=pdf-body
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=3c39dcea-d8f7-8594-01e6-24e8d6fa4d2f
https://www.accessdata.fda.gov/drugsatfda_docs/label/2015/020162s010lbl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b571208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Issue Possible Cause(s) Recommended Solution(s)

- Gently swirl or roll the vial to
ensure complete dissolution.
Avoid vigorous shaking.- Allow
the vial to sit at room
temperature for a few
minutes.- If the issue persists,

- Incomplete dissolution- Use ) o ]
consider sonicating the vial

Cloudy or unclear solution of a non-ideal solvent- o
o o ) briefly in a water bath.- Ensure
after reconstitution Contamination- Peptide _ _
) the solvent is sterile and
aggregation

appropriate for your peptide.
Consult the manufacturer's
instructions.- If contamination
is suspected, discard the vial
and use a new one with

aseptic techniques.

- Try reconstituting at a lower
concentration.- If using a

S buffer, ensure the pH is
- Peptide is not fully soluble at ) ) )
] ] compatible with the peptide's
o ) the desired concentration- pH )
Precipitate forms in the ] . properties.- Store the
) of the solvent is not optimal- ) )
solution reconstituted solution as
Improper storage of the )
_ _ recommended (refrigerated for
reconstituted solution
short-term, frozen for long-

term) and avoid repeated

freeze-thaw cycles.

- Before adding the solvent,
gently tap the vial to ensure all
the powder is at the bottom.-

- The peptide may have
Add the recommended volume

Difficulty dissolving the formed a thin, hard-to-see film )
N ) ) o of solvent and allow the vial to
lyophilized powder in the vial.- Insufficient solvent )
stand for a few minutes before
volume.

gently swirling.- Be patient, as
some peptides may take

longer to dissolve completely.
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] ) - Inaccurate peptide
Inconsistent experimental _ _
concentration- Degradation of
results )
the peptide

- Ensure accurate pipetting
when reconstituting and
aliquoting.- Lyophilized
peptides can contain a
significant amount of non-
peptide components (water,
salts). For precise
concentration determination,
consider techniques like UV
spectrophotometry if the
peptide contains chromophoric
residues, or amino acid
analysis.- Always follow proper
storage procedures to prevent
degradation. Use freshly
reconstituted peptide

whenever possible.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Corticorelin
Ovine Triflutate

This protocol provides a general procedure for reconstituting Corticorelin Ovine Triflutate for

research applications.

Materials:

Vial of lyophilized Corticorelin Ovine Triflutate

Sterile, high-purity water, 0.9% sterile saline, or a suitable sterile buffer (e.g., PBS)

Sterile syringes and needles

Sterile, low-protein binding microcentrifuge tubes for aliquoting

Vortex mixer (optional)
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e Sonicator (optional)
Procedure:

o Equilibrate: Allow the vial of lyophilized peptide and the chosen solvent to come to room
temperature before use.

 Inspect the Vial: Gently tap the vial on a hard surface to ensure that all the lyophilized
powder is at the bottom.

e Add Solvent: Using a sterile syringe, slowly inject the desired volume of the chosen solvent
into the vial, directing the stream against the side of the vial to avoid foaming.

» Dissolve: Gently swirl or roll the vial to dissolve the peptide.[3] Do not shake vigorously, as
this can cause the peptide to denature or aggregate. If the peptide is difficult to dissolve, let
the vial stand at room temperature for a few minutes and then gently swirl again. Brief
sonication in a water bath can also aid in dissolution.

 Visual Inspection: Once dissolved, visually inspect the solution for any particulate matter.
The solution should be clear and colorless. If particulates are present, refer to the
troubleshooting guide.

 Aliquoting: For long-term storage and to avoid repeated freeze-thaw cycles, it is
recommended to aliquot the reconstituted solution into single-use, sterile, low-protein binding
microcentrifuge tubes.

» Storage: Store the aliquots at -20°C or -80°C. For short-term storage (up to 8 hours), the
reconstituted solution can be kept at 2°C to 8°C.[3]

Quantitative Data Summary
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Parameter Value

Reference

Molecular Weight (peptide) ~4670.35 Da

[3](5]

Recommended Reconstitution 0.9% Sodium Chloride

Solvent (Clinical) Injection, USP

[3]

Lyophilized Storage ]
2°C to 8°C (protect from light)
Temperature

[3]

Reconstituted Solution Stability
) Up to 8 hours
(Refrigerated)

[3]

Reconstituted Solution Storage
-20°C or -80°C
(Long-term)

General Peptide Handling

Guideline

Visualizations
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Reconstitution Workflow for Corticorelin Ovine Triflutate

Preparation

Equilibrate vial and solvent
to room temperature

Troubleshooting

Tap vial to collect powder
at the bottom

Is the solution clear?

Recti;lstitution ’ Storage & Use

A
Aliquot into single-use tubes

Slowly add sterile solvent
to the vial

Solution is cloudy or has particulates

Attempt to redissolve
(gentle swirl, sonicate)

A4
Gently swirl or roll to dissolve. Store at 2-8°C Store at -20°C or -80°C
DO NOT SHAKE. (up to 8 hours) (long-term)

\ \/

Visually inspect for clarity — Ready for experimental use

Click to download full resolution via product page

Caption: Workflow for the reconstitution of lyophilized Corticorelin Ovine Triflutate.
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Corticorelin Ovine Triflutate Signaling Pathway

Corticorelin Ovine Triflutate

Anterior Pituitary Gland

(Adrenocorticotropic Hormone)

Adrenal Cortex

Cortisol

Click to download full resolution via product page

Caption: Simplified signaling pathway of Corticorelin Ovine Triflutate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Reconstituting lyophilized Corticorelin Ovine Triflutate
for research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b571208#reconstituting-lyophilized-corticorelin-ovine-
triflutate-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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